Cas no 2434841-21-9 (Cyclohexanemethanol, 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl]-, trans-)

• Product Name: Cyclohexanemethanol, 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl]-, trans-
• CAS No: 2434841-21-9
• MF: C₁₁H₁₇F₂N₃O
• MW: 245.26898932457
• CID: 5165210
• PubChem ID: 146598754
• Update Time: 2026-03-04

Cyclohexanemethanol, 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl]-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl]-, trans-
• ((1R,4R)-REL-4-(4-AMINO-3-(DIFLUOROMETHYL)-1H-PYRAZOL-1-YL)CYCLOHEXYL)METHANOL
• 2434841-21-9
• E77813
• AS-84746
• SCHEMBL23560086
• (trans-4-(4-Amino-3-(difluoromethyl)-1H-pyrazol-1-yl)cyclohexyl)methanol
• SCHEMBL25986233
• SCHEMBL21997114
• SCHEMBL23744938

• Inchi： 1S/C11H17F2N3O/c12-11(13)10-9(14)5-16(15-10)8-3-1-7(6-17)2-4-8/h5,7-8,11,17H,1-4,6,14H2/t7-,8-
• InChI Key： FSCOBRKIDQVELJ-ZKCHVHJHSA-N
• SMILES： [C@@H]1(CO)CC[C@@H](N2C=C(N)C(C(F)F)=N2)CC1

Computed Properties

• Exact Mass: 245.13396850g/mol
• Monoisotopic Mass: 245.13396850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.1Ų

Additional information on Cyclohexanemethanol, 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl]-, trans-

Cyclohexanemethanol, 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl]-, trans-: A Comprehensive Overview

Cyclohexanemethanol, 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl]-, trans-, with the CAS number 2434841-21-9, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to a class of molecules that are being extensively studied for their potential applications in drug development. The presence of both cyclohexanemethanol and pyrazole moieties in its structure imparts distinct pharmacological characteristics that make it a promising candidate for further investigation.

The Cyclohexanemethanol moiety in the compound contributes to its solubility and bioavailability, which are critical factors in the development of pharmaceutical agents. The cyclohexane ring provides a stable scaffold that can be modified to enhance binding affinity to biological targets. In contrast, the 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl] part of the molecule introduces a highly functionalized pyrazole ring, which is known for its role in various biological processes. The amino group and the difluoromethyl substituent further enhance the compound's potential as a pharmacophore by increasing its metabolic stability and interactions with biological receptors.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl] makes this compound particularly interesting for researchers exploring novel therapeutic strategies. The trans configuration of the molecule suggests a stable spatial arrangement that could influence its interactions with biological targets.

In the context of drug discovery, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. The difluoromethyl group is particularly noteworthy as it is often used in drug design to improve metabolic stability and binding affinity. This modification can prevent rapid degradation by enzymes, thereby extending the half-life of the drug in vivo. Additionally, the amino group provides a site for further functionalization, allowing researchers to tailor the compound's properties to specific therapeutic needs.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl] suggest that it could interact with key proteins involved in tumor growth and survival. Preliminary computational studies have indicated that this compound may exhibit high binding affinity to certain cancer-related targets, making it a valuable scaffold for developing new anticancer agents.

Furthermore, the compound's ability to cross the blood-brain barrier has been explored in recent research. This property is crucial for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The cyclohexanemethanol moiety may facilitate penetration through this barrier, while the pyrazole ring interacts with central nervous system receptors. This combination makes 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl] a promising candidate for further investigation in neuropharmacology.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to introduce the necessary functional groups. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the final product and confirming its structural integrity.

In conclusion, Cyclohexanemethanol, 4-[4-amino-3-(difluoromethyl)-1H-pyrazol-1-yl]-, trans-, represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of cyclohexanemethanol and pyrazole moieties provides a versatile scaffold for drug development, while specific substitutions enhance its pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.